Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate

• IUPAC Name: tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate
• InChI: InChI=1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-7-13(14-8-10)5-4-6-17-9-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key: UQLZRGZGQKILRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC2(CCCOC2)NC1
• Molecular Formula: C13H24N2O3
• Molecular Weight: 256.34 g/mol

Description

Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate is a chemical compound with the molecular formula C13H24N2O3. It has a molecular weight of 256.35. The compound is typically stored at room temperature and is available in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-8-13(17-9-10)4-6-14-7-5-13/h10,14H,4-9H2,1-3H3, (H,15,16). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 256.35. It is typically stored at room temperature and is available in a powder form. Another source mentions that a related compound, tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, has a density of 1.16g/cm3, a boiling point of 375.5°C at 760 mmHg, a flashing point of 180.9°C, and a vapour pressure of 7.77E-06mmHg at 25°C.

Scientific Research Applications

Chemical Synthesis and Biological Activity

• The compound has been involved in the intermolecular Ugi reaction of gabapentin with glyoxal and isocyanides, leading to novel classes of compounds. Theoretical studies suggest electron-donating groups increase the strength of intramolecular hydrogen bonds, indicating potential significance in molecular stability and reactivity (Amirani Poor et al., 2018).

Spirocyclic Compound Synthesis

• The compound has been used in the synthesis of spirocyclic 3-oxotetrahydrofurans, leading to the preparation of other potentially biologically active heterocyclic compounds. The synthesis involves reactions with N,N-dimethylformamide dimethyl acetal, showing the compound's utility in creating diverse molecular structures (Moskalenko & Boev, 2012).

Antiviral Research

• A structurally similar compound, 1‐thia‐4‐azaspiro[4.5]decan‐3‐one derivative, demonstrated inhibitory effects against human coronavirus and influenza virus, indicating the potential of related spirocyclic compounds in antiviral drug development (Apaydın et al., 2019).

Protective Group Introduction in Amines

• The compound has been noted in the context of introducing Boc protecting groups to amines, a crucial step in the synthesis of complex organic molecules, highlighting its importance in synthetic chemistry (Rao et al., 2017).

Conformational Analysis

• The compound's structural analogs have been used to determine the absolute configurations of molecules, aiding in the understanding of molecular structures and their potential biological activities (Jakubowska et al., 2013).

Safety and Hazards

The safety information for this compound indicates that it has some hazards associated with it. The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause harm if swallowed or if it comes into contact with skin. It can also cause serious eye damage and may cause respiratory irritation.